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Compound of Interest

Compound Name: 2,6-Dichloroaniline-3,4,5-D3

An In-depth Technical Guide on the Physical Characteristics of 2,6-Dichloroaniline-3,4,5-D3

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,6-Dichloroaniline-3,4,5-D3, a deuterated isotopologue of 2,6-dichloroaniline.
This document is intended for researchers, scientists, and professionals in drug development
and environmental analysis who utilize stable isotope-labeled compounds as internal standards
or tracers in their studies.

Physical and Chemical Properties

2,6-Dichloroaniline-3,4,5-D3 is a stable, isotopically enriched compound. While specific
experimental data for the deuterated form's thermal properties (melting and boiling points) are
not readily available, they are expected to be very similar to the non-labeled parent compound,
2,6-dichloroaniline. The primary differences lie in the molecular weight due to the incorporation
of deuterium atoms.

Data Summary

The quantitative physical and chemical data for both the deuterated compound and its non-
labeled analogue are summarized in the table below for comparative purposes.
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2,6-Dichloroaniline-

2,6-Dichloroaniline

Property Data Source

3,4,5-D3 (Non-labeled)
Molecular Formula CeD3H2CI2N CeHsCI2N [1]
Molecular Weight 165.04 g/mol 162.02 g/mol [1]
CAS Number 77435-48-4 608-31-1 [1]
Isotopic Enrichment >98 atom % D N/A
Chemical Purity =98% =98%

) o ) Colourless crystals or
Physical Description Solid .
solid

Not specified;
Melting Point expected to be ~36-39  36-38 °C (lit.) or 39 °C

°C

Not specified;
Boiling Point expected to be ~97 °C 97 °C @ 0.7 kPa

@ 0.7 kPa

Not specified;

_ >112°Cor 118 °C
Flash Point expected to be >112
(closed cup)

°C

Not specified;
Solubility expected to be poorin  Poor in water

water

Storage Conditions

Store at room

temperature

N/A

Experimental Protocols

Detailed experimental protocols for the synthesis of the deuterated 2,6-Dichloroaniline-3,4,5-

D3 are not publicly available. However, the synthesis would likely follow established methods

for preparing the non-labeled compound, starting with an appropriately deuterated precursor.
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Below is a representative synthetic protocol for the parent compound, 2,6-dichloroaniline,
which illustrates a common manufacturing process.

Representative Synthesis of 2,6-Dichloroaniline

This method involves a four-step process starting from aniline.

Step 1: Synthesis of 2,4,6-Trichloroaniline

Add 13.8 g (0.15 mol) of aniline, 350 mL of 35% concentrated hydrochloric acid, and 350 mL
of water to a 1 L three-necked flask.

» While maintaining mechanical stirring, add 56.3 g (0.45 mol) of 30 wt% hydrogen peroxide
dropwise.

o Control the reaction temperature at 60°C for 2 hours.

 After the reaction, cool the solution in an ice bath to precipitate the solid, and filter to obtain
2,4,6-trichloroaniline hydrochloride.

e Add the solid to 300 mL of water and perform steam distillation to yield solid 2,4,6-
trichloroaniline.

Step 2: Synthesis of 2,4,6-Trichloroacetanilide

o React the 2,4,6-trichloroaniline obtained in Step 1 with acetic anhydride.

Step 3: Synthesis of 2,6-Dichloroacetanilide

¢ Place the 2,4,6-trichloroacetanilide from Step 2 into an autoclave.

e Add a suitable solvent and catalyst.

 Introduce hydrogen gas to carry out a reduction reaction to obtain 2,6-dichloroacetanilide.
Step 4: Synthesis of 2,6-Dichloroaniline

e Add the 2,6-dichloroacetanilide from Step 3 to an alkali solution.
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e Heat the mixture to induce a reaction, yielding the final product, 2,6-dichloroaniline.

Workflow and Pathway Visualizations

To illustrate the logical flow of the synthesis described in Section 2.1, a diagram has been

generated using the DOT language.
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/Workflow for the Synthesis of 2,6-Dich|oroani|ine\
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Caption: A workflow diagram illustrating the multi-step synthesis of 2,6-dichloroaniline from
aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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